4-[(Cyclopropylamino)methyl]benzonitrile hydrochloride

• IUPAC Name: 4-[(cyclopropylamino)methyl]benzonitrile;hydrochloride
• InChI: InChI=1S/C11H12N2.ClH/c12-7-9-1-3-10(4-2-9)8-13-11-5-6-11;/h1-4,11,13H,5-6,8H2;1H
• InChI Key: ZKHRLKXDFMSGRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC=C(C=C2)C#N.Cl
• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol

Description

4-[(Cyclopropylamino)methyl]benzonitrile hydrochloride, also known as CPAMB, is an organic compound that is used in various scientific applications. It is a white crystalline solid that can be synthesized in the laboratory. CPAMB is used in a variety of research fields, including chemistry, biochemistry, and physiology. It is also used in laboratory experiments to investigate the effects of drugs on the body.

Scientific Research Applications

Photoinduced Intramolecular Charge Transfer

Research into the photochemical behavior of related compounds, such as trans-4-(N-arylamino)stilbenes, has revealed that the presence of certain substituents can lead to the formation of twisted intramolecular charge transfer (TICT) states. These findings highlight the complex interplay between molecular structure and photochemical properties, offering insights into the design of molecules with tailored photochemical behaviors for applications in materials science and photophysics (Yang et al., 2004).

Antiviral Activity

Cyclopropylamino-linking diarylpyrimidines, featuring a cyclopropylamino group, have been synthesized and evaluated for their anti-HIV activity. Some compounds in this series exhibited moderate to potent activities against wild-type HIV-1, highlighting the potential of cyclopropylamino-containing compounds in the development of new antiviral therapies (Liu et al., 2014).

Intermediate Synthesis for Drug Development

The synthesis of important intermediates for diarylpyrimidine HIV-1 reverse transcriptase inhibitors demonstrates the utility of compounds related to 4-[(Cyclopropylamino)methyl]benzonitrile hydrochloride in the pharmaceutical industry. These intermediates are crucial for the development of therapies targeting HIV (Ju Xiu-lia, 2015).

In Vitro Cytotoxic Studies

The exploration of derivatives, such as 4-((E)-2-benzylidenehydrazinyl)benzonitriles, for their in vitro cytotoxicity against cancer cell lines, underscores the potential of these compounds in cancer research. These studies aim to identify new therapeutic agents capable of targeting specific cancer cells with minimal side effects (Tripathi et al., 2019).

Novel Synthesis Methods for Antiviral Intermediates

The development of efficient synthesis methods for intermediates like Rilpivirine showcases the importance of 4-[(Cyclopropylamino)methyl]benzonitrile hydrochloride and related compounds in streamlining the production of antiviral drugs. These methods highlight the advancements in synthesis strategies that can lead to cost-effective and scalable production of pharmaceuticals (Chapala et al., 2021).